![molecular formula C15H17BrClN5O B2768321 5-bromo-2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzamide CAS No. 921503-21-1](/img/structure/B2768321.png)
5-bromo-2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of tetrazole derivatives has been a topic of interest in medicinal chemistry . The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide . Various synthetic approaches have been developed for this transformation .Molecular Structure Analysis
The molecular formula of the compound is CHBrClNO . It has an average mass of 316.621 Da and a monoisotopic mass of 315.002533 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound include its molecular formula CHBrClNO, average mass 316.621 Da, and monoisotopic mass 315.002533 Da .Scientific Research Applications
- Targeted Kinase Inhibition : Researchers have explored the use of this compound as a kinase inhibitor. Kinases play crucial roles in cell signaling pathways, and inhibiting specific kinases can be therapeutically relevant for diseases like cancer and inflammatory disorders .
- Antihypertensive Properties : Investigations suggest that this compound may have antihypertensive effects, making it a potential candidate for cardiovascular drug development.
- Organic Semiconductors : The unique structure of 5-bromo-2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzamide allows it to be used in organic electronic devices. Researchers have explored its application in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).
- Protodeboronation Reactions : This compound has been investigated as a substrate in catalytic protodeboronation reactions. These reactions are valuable for the synthesis of complex organic molecules .
- Cellular Imaging and Labeling : Researchers have used derivatives of this compound for cellular imaging studies. Its fluorescent properties make it useful for visualizing specific cellular components.
- Metabolism and Toxicity : Understanding the metabolism and potential toxicity of this compound is essential for drug development. Researchers have studied its metabolic pathways and evaluated its safety profile.
- Chemical Probes : Scientists have employed this compound as a chemical probe to investigate biological processes. Its unique structure allows it to interact selectively with specific targets.
Medicinal Chemistry and Drug Discovery
Material Science and Organic Electronics
Catalysis and Synthetic Chemistry
Biological Studies
Pharmacology and Toxicology
Chemical Biology and Biochemistry
properties
IUPAC Name |
5-bromo-2-chloro-N-[(1-cyclohexyltetrazol-5-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BrClN5O/c16-10-6-7-13(17)12(8-10)15(23)18-9-14-19-20-21-22(14)11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJPSCVQLUBNSBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=NN=N2)CNC(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.